N-(3-chlorophenyl)-4-methoxy-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide

• IUPAC Name: N-(3-chlorophenyl)-4-methoxy-N-(2-morpholin-4-yl-2-oxoethyl)benzenesulfonamide
• InChI: InChI=1S/C19H21ClN2O5S/c1-26-17-5-7-18(8-6-17)28(24,25)22(16-4-2-3-15(20)13-16)14-19(23)21-9-11-27-12-10-21/h2-8,13H,9-12,14H2,1H3
• InChI Key: MCPUPHITRSKLAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCOCC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H21ClN2O5S
• Molecular Weight: 424.9 g/mol

Description

N-(3-chlorophenyl)-4-methoxy-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide, commonly known as CPM-86, is a novel sulfonamide derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It was first synthesized by researchers at the University of California, San Francisco in the 1980s and has since been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential clinical applications.

Mechanism of Action

The mechanism of action of CPM-86 involves its binding to the ATP-binding site of Hsp90, a chaperone protein that plays a crucial role in the folding and stabilization of various client proteins involved in cell signaling, growth, and survival. By inhibiting Hsp90, CPM-86 disrupts the function of its client proteins, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
CPM-86 has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, modulation of the immune response, and reduction of oxidative stress. It has also been shown to have cardioprotective effects by improving cardiac function and reducing myocardial damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPM-86 in lab experiments is its high potency and selectivity towards Hsp90, which makes it an ideal tool for studying the role of Hsp90 in various diseases. However, one of the limitations of using CPM-86 is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of CPM-86, including:
1. Optimization of its pharmacokinetic and pharmacodynamic properties to improve its efficacy and reduce its toxicity.
2. Investigation of its potential as a combination therapy with other anticancer agents or immunomodulators.
3. Development of novel formulations or delivery systems to improve its solubility and bioavailability.
4. Investigation of its potential as a diagnostic tool for detecting Hsp90 expression levels in cancer cells.
5. Investigation of its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and infectious diseases.
Conclusion
In conclusion, CPM-86 is a novel sulfonamide derivative that has shown great potential as a therapeutic agent for various diseases. Its mechanism of action involves the inhibition of Hsp90, leading to cell cycle arrest and apoptosis. While there are still limitations to its use in lab experiments, there are several future directions for its research and development that could lead to its clinical application in the future.

Scientific Research Applications

CPM-86 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and cardiovascular diseases. In cancer research, CPM-86 has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells, by inducing apoptosis and cell cycle arrest. It has also been investigated as a potential treatment for autoimmune disorders such as multiple sclerosis and rheumatoid arthritis, as it can modulate the immune response and reduce inflammation. Additionally, CPM-86 has been shown to have cardioprotective effects by reducing oxidative stress and improving cardiac function.